Cas no 76-62-0 (3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one)

• Product Name: 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one
• CAS No: 76-62-0
• MF: C₂₀H₁₀Br₄O₄
• MW: 633.907002925873
• MDL: MFCD00005910
• CID: 570535
• PubChem ID: 65569
• Update Time: 2025-10-18

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one
• 3',3'',5',5''-Tetrabromophenolphthalein
• 3,3,5,5-Tetrabromophenolphthalein
• 3',5',5''-Tetrabromophenolphthalein
• AKOS015916236
• AS-80156
• 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1-one
• 3'',3'''',5'',5''''-tetrabromophenolphthalein
• Phenolphthalein, tetrabromo-
• MFCD00005910
• YZ4HT20I0V
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv.
• 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-1,3-dihydro-2-benzofuran-1-one
• Phenolphthalein, 3',3'',5',5''-tetrabromo-
• 3',3',5',5'-Tetrabromophenolphthalein
• NSC21261
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)phthalide
• DTXSID0058801
• Tetrabromophenolphthalein
• Phenolphthalein,3'',5',5''-tetrabromo-
• CS-0455517
• FT-0631325
• CHEMBL521800
• NSC 21261
• Tetrabromophenolphthalein (VAN)
• 1301-20-8
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1(3H)-one #
• BDBM50249793
• 3?,3??,5?,5??-Tetrabromophenolphthalein
• J-005749
• 1(3H)-Isobenzofuranone,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• 3/' 3/'/' 5/' 5/'/'-TETRABROMOPHENOLPHTHALEIN
• EINECS 200-974-9
• NS00037816
• SCHEMBL1649630
• Q27294798
• 1(3H)-Isobenzofuranone, 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• Phenol tetrabromophthalein
• Tetbrothalein
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-1(3H)-isobenzofuranone
• 76-62-0
• UNII-YZ4HT20I0V
• 3'3''5'5''-Tetrabromophenolphthalein
• TETRABROMOPHENOLPHTHALEIN [MI]
• NSC-21261
• AC-12639
• 3' 3'' 5' 5''-TETRABROMOPHENOLPHTHALEIN
• DB-056098
• G77281
• DB-365700
• 3\\',3\\'\\',5\\',5\\'\\'-Tetrabromophenolphthalein

• MDL： MFCD00005910
• Inchi： 1S/C20H10Br4O4/c21-13-5-9(6-14(22)17(13)25)20(10-7-15(23)18(26)16(24)8-10)12-4-2-1-3-11(12)19(27)28-20/h1-8,25-26H
• InChI Key： OBRGVMYQZVQHGO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(C2C=C(C(=C(C=2)Br)O)Br)C2C=CC=CC=2C(=O)O1)Br)O

Computed Properties

• Exact Mass: 629.73100
• Monoisotopic Mass: 629.731259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White or light yellow powder, irritating
• Density: 2.0363 (rough estimate)
• Melting Point: 294 °C
• Boiling Point: 598.6 °C at 760 mmHg
• Flash Point: 315.8 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: Solubility Practically insoluble in water; soluble in ethanol, ether
• PSA: 66.76000
• LogP: 6.61010
• Solubility: Soluble in ether and alkali solution, slightly soluble in ethanol and glacial acetic acid, almost insoluble in water
• Merck: 9186
• pka: 6.20(at 25℃)
• λmax: 310nm, 218nm
• PH: Colorless (7.6) to violet (9.4)

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one Security Information

• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones